2-chloro-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide

• IUPAC Name: 2-chloro-N-[[1-(4-methoxyphenyl)tetrazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C15H14ClN5O3S/c1-24-12-8-6-11(7-9-12)21-15(18-19-20-21)10-17-25(22,23)14-5-3-2-4-13(14)16/h2-9,17H,10H2,1H3
• InChI Key: KACUYLIYUWSYJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=NN=N2)CNS(=O)(=O)C3=CC=CC=C3Cl
• Molecular Formula: C15H14ClN5O3S
• Molecular Weight: 379.8 g/mol

Description

This compound is a derivative of acridine/acridone. Acridine/acridone derivatives are known for their broad spectrum of biological activity and are of great interest to scientists. Many acridine/acridone analogues have been obtained, which exhibit antitumour, antimicrobial, and antiviral activities and are applicable in the treatment of Alzheimer’s disease.

Scientific Research Applications

Photodynamic Therapy

A study by Pişkin et al. (2020) synthesized new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups. These compounds exhibited high singlet oxygen quantum yield, making them potent Type II photosensitizers for cancer treatment in photodynamic therapy due to their excellent fluorescence properties and appropriate photodegradation quantum yield (Pişkin, Canpolat, & Öztürk, 2020).

Crystal Structure and Docking Studies

Al-Hourani et al. (2015) conducted docking studies and crystal structure analysis of tetrazole derivatives, including a compound similar to the one of interest. These studies aimed to understand the orientation and interaction of molecules within the active site of the cyclooxygenase-2 enzyme, suggesting potential applications in designing COX-2 inhibitors (Al-Hourani et al., 2015).

Herbicide Selectivity

Sweetser et al. (1982) explored the metabolism of chlorsulfuron, a compound structurally related to 2-chloro-N-((1-(4-methoxyphenyl)-1H-tetrazol-5-yl)methyl)benzenesulfonamide, in plants. The study found that the selectivity of chlorsulfuron as a postemergence herbicide for small grains is due to the crop plants' ability to rapidly metabolize the herbicide to an inactive product, providing insights into herbicide design and application (Sweetser, Schow, & Hutchison, 1982).

Antitumor Activity

A series of N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-benzenesulfonamides, including chiral and achiral derivatives, were synthesized by Zareef et al. (2007). Some compounds in this series were evaluated for their anti-HIV and antifungal activities, suggesting potential applications in developing new therapeutic agents (Zareef, Iqbal, Al-Masoudi, Zaidi, Arfan, & Shahzad, 2007).

COX-2 Inhibition

Almansa et al. (2003) synthesized a series of 1,5-diarylimidazoles as potent and selective COX-2 inhibitors. Among these, 4-[4-chloro-5-(3-fluoro-4-methoxyphenyl)imidazol-1-yl]benzenesulfonamide was highlighted for its pharmacological activity, undergoing Phase I clinical trials. This research underscores the role of sulfonamide derivatives in the development of selective enzyme inhibitors for therapeutic applications (Almansa et al., 2003).